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Compound of Interest

Compound Name: Bis(perfluoroisopropyl)ketone

Cat. No.: B1294482 Get Quote

This guide provides a comprehensive technical overview of Bis(perfluoroisopropyl)ketone, a

highly fluorinated organic compound. Designed for researchers, chemists, and professionals in

drug development, this document moves beyond a simple recitation of facts to offer insights

into its chemical nature, synthetic utility, and the rationale behind its handling protocols. As a

specialized reagent, understanding its nuanced properties is key to unlocking its potential as a

building block in advanced chemical synthesis.

Section 1: Core Identity and Physicochemical
Landscape
Bis(perfluoroisopropyl)ketone, systematically named 1,1,1,2,4,5,5,5-octafluoro-2,4-

bis(trifluoromethyl)pentan-3-one, is a fully fluorinated ketone.[1][2] The presence of fourteen

fluorine atoms on a seven-carbon backbone imparts significant and unique characteristics. The

strong electron-withdrawing effect of the two heptafluoroisopropyl groups drastically influences

the reactivity of the central carbonyl group, making it a powerful electrophile and a valuable

synthon for introducing complex fluorinated moieties into larger molecules.

A variety of synonyms are used in literature and commercial listings, including

Perfluorodiisopropyl ketone, Bis(heptafluoroisopropyl)ketone, and Tetradecafluoro-2,4-

dimethylpentan-3-one.[1][3][4][5]

Key Physicochemical Properties
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The physical properties of this compound are a direct consequence of its perfluorinated

structure. High density and a relatively low boiling point for its molecular weight are

characteristic. The data below is aggregated for quick reference.

Property Value Source(s)

CAS Number 813-44-5 [3][4][5]

Molecular Formula C₇F₁₄O [1][2][3]

Molecular Weight 366.05 g/mol [1][2][3][4]

Appearance Clear, colorless liquid [1][3][6][7]

Boiling Point 71-73 °C [2][3][4][5][8]

Density 1.661 g/mL [3][4][8]

Refractive Index ~1.267 (@ 20°C) [3][5][7]

Flash Point 72-73 °C [3][4][5]

Section 2: Synthesis and Chemical Reactivity
The unique reactivity of Bis(perfluoroisopropyl)ketone stems from the intense electron-

withdrawing nature of the perfluoroalkyl groups, which renders the carbonyl carbon highly

electrophilic and susceptible to nucleophilic attack.

Representative Synthesis Protocol
A documented industrial-scale synthesis provides a clear example of its preparation.[9] This

method relies on the catalyzed reaction of hexafluoropropylene with heptafluoroisobutyryl

fluoride. The choice of a metal fluoride catalyst and an aprotic polar solvent like acetonitrile is

critical for facilitating the fluoride-ion-mediated addition.

Step-by-Step Methodology:

Reactor Preparation: A 1-liter 316 stainless steel autoclave is charged with 0.5 mol of iron(III)

trifluoride (FeF₃) and 0.1 mol of 18-crown-6 ether as a co-solvent/phase-transfer catalyst.
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Inerting: The autoclave is evacuated to remove air and moisture, then backfilled with

anhydrous acetonitrile.

Reagent Addition: The stirred mixture is charged with 1 mol of hexafluoropropylene and 1

mol of heptafluoroisobutyryl fluoride.

Reaction Conditions: The temperature is raised to and maintained at 90°C for 10 hours. The

autoclave environment is necessary to manage the pressure from the gaseous

hexafluoropropylene.

Workup and Isolation: After the reaction period, the vessel is cooled to 15°C and the

contents are allowed to settle. The reaction mixture separates into two layers. The lower

layer, containing the desired product, is isolated.

Purification: The product, Bis(perfluoroisopropyl)ketone, is obtained with high purity

(99.2% by GC analysis) and in high yield (96.1%).[9]
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Reactants Catalysts & Solvent

Process

Hexafluoropropylene

Charge Autoclave

Heptafluoroisobutyryl Fluoride FeF₃ 18-Crown-6 Acetonitrile

Heat to 90°C
10 hours

Cool & Separate

Bis(perfluoroisopropyl)ketone
(Purity: 99.2%)

Incompatible Materials (Violent/Exothermic Reactions) Stable With

Bis(perfluoroisopropyl)ketone

Strong Acids & Bases

Heat

Reducing Agents
(Hydrides, Alkali Metals)

Heat + H₂ Gas

Strong Oxidizers
(HNO₃, HClO₄)

Violent Reaction

Isocyanates, Aldehydes,
Cyanides, Peroxides

Incompatible

Air (at STP)

No Reaction

Water (at STP)

No Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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